Cas no 5078-60-4 (Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]-)

Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]- structure
5078-60-4 structure
Product Name:Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]-
CAS No:5078-60-4
MF:C14H4Cl10S
MW:558.776553153992
CID:380591
PubChem ID:257537
Update Time:2025-04-19

Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]-
    • 1,2,3,4,5-pentachloro-6-[(2,3,4,5,6-pentachlorophenyl)methylsulfanylmethyl]benzene
    • 1,1'-(sulfanediyldimethanediyl)bis(pentachlorobenzene)
    • DTXSID20292804
    • NSC-85639
    • NSC85639
    • 5078-60-4
    • Inchi: 1S/C14H4Cl10S/c15-5-3(6(16)10(20)13(23)9(5)19)1-25-2-4-7(17)11(21)14(24)12(22)8(4)18/h1-2H2
    • InChI Key: IWCBEJABKOROHR-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1CSCC1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 553.69242
  • Monoisotopic Mass: 553.691898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

Ethanone,1-[5-methyl-1-(2-phenylethyl)-1H-pyrazol-4-yl]- Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent